Cas no 34630-52-9 (1-Propanamine,(dodecyloxy)-)
1-Propanamine,(dodecyloxy)- structure
Product Name:1-Propanamine,(dodecyloxy)-
CAS No:34630-52-9
MF:C15H33NO
MW:243.428624868393
CID:321020
PubChem ID:65596
Update Time:2025-04-19
1-Propanamine,(dodecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanamine,(dodecyloxy)-
- N-dodecoxypropan-1-amine
- 1-propanamine, N-(dodecyloxy)-
- LogP
- N-(Dodecyloxy)propan-1-amine
- NS00022761
- NSC-166448
- SCHEMBL237385
- NSC166448
- 7617-74-5
- 3-(dodecyloxy)-1-propanamine
- DTXCID1026241
- UNII-WY0R7196HP
- SR-01000945036-1
- 1-Propanamine, 3-(dodecyloxy)-
- Lauryloxypropylamine
- 3-aminopropyl dodecyl ether
- 3-Dodecyloxypropanamine
- 3-Lauryloxypropyl-1-amine
- FT-0613771
- 3-(dodecyloxy)propan-1-amine
- EN300-89510
- W-104374
- CHEMBL1887483
- Q27293024
- Laurixaminum
- 34630-52-9
- LS-08713
- WY0R7196HP
- [3-(dodecyloxy)propyl]amine
- ZRJOUVOXPWNFOF-UHFFFAOYSA-N
- A838628
- NSC 166448
- CAS-7617-74-5
- 3-Dodecyloxy-1-propanamine
- Laurixaminum [Latin]
- Laurixamina [Spanish]
- NCGC00160577-01
- MFCD00025621
- AKOS009158300
- DTXSID3046241
- AMY21890
- 3-Dodecyloxy-1-Aminopropane
- Laurixamine
- Laurixamina
- 3-n-dodecyloxypropylamine
- EINECS 231-528-1
- 3-(Dodecyloxy)propylamine
- 1-Propanamine, (dodecyloxy)-
- SR-01000945036
- SCHEMBL10353120
- 3-LAURYLOXY-1-PROPYLAMINE
- Propylamine, 3-(dodecyloxy)-
- Laurixamine [INN]
- 3-Lauryloxypropylamine
- 3-dodecyloxypropylamine
- Tox21_111912
- 3-dodecoxypropan-1-amine
-
- Inchi: 1S/C15H33NO/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16/h2-16H2,1H3
- InChI Key: ZRJOUVOXPWNFOF-UHFFFAOYSA-N
- SMILES: O(CCCN)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 243.25639
- Monoisotopic Mass: 243.256214676g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 14
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.85
- Boiling Point: 336.2°Cat760mmHg
- Flash Point: 133.7°C
- Refractive Index: 1.441
- PSA: 21.26
1-Propanamine,(dodecyloxy)- Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
34630-52-9 (1-Propanamine,(dodecyloxy)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk